(2R)-2-Amino-2-(2,4,6-trichlorophenyl)ethan-1-OL
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Description
(2R)-2-Amino-2-(2,4,6-trichlorophenyl)ethan-1-OL is a chemical compound known for its unique structure and properties. It contains an amino group, a hydroxyl group, and a trichlorophenyl group, making it a versatile molecule in various chemical reactions and applications.
Properties
Molecular Formula |
C8H8Cl3NO |
|---|---|
Molecular Weight |
240.5 g/mol |
IUPAC Name |
(2R)-2-amino-2-(2,4,6-trichlorophenyl)ethanol |
InChI |
InChI=1S/C8H8Cl3NO/c9-4-1-5(10)8(6(11)2-4)7(12)3-13/h1-2,7,13H,3,12H2/t7-/m0/s1 |
InChI Key |
IOAQUWNBEYYLTI-ZETCQYMHSA-N |
Isomeric SMILES |
C1=C(C=C(C(=C1Cl)[C@H](CO)N)Cl)Cl |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)C(CO)N)Cl)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2R)-2-Amino-2-(2,4,6-trichlorophenyl)ethan-1-OL typically involves the reaction of 2,4,6-trichlorobenzaldehyde with an appropriate amine under controlled conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride in a solvent like methanol . The reaction mixture is stirred at room temperature until the gas evolution ceases, indicating the completion of the reaction .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and reagents, with stringent control over reaction conditions to ensure high yield and purity. The final product is often purified using techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
(2R)-2-Amino-2-(2,4,6-trichlorophenyl)ethan-1-OL undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form different derivatives.
Substitution: The amino and hydroxyl groups can participate in substitution reactions with various reagents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.
Substitution: Halogenating agents and nucleophiles are commonly used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction can produce various amine derivatives.
Scientific Research Applications
(2R)-2-Amino-2-(2,4,6-trichlorophenyl)ethan-1-OL has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential biological activity and interactions with enzymes.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of pesticides and other agrochemicals.
Mechanism of Action
The mechanism of action of (2R)-2-Amino-2-(2,4,6-trichlorophenyl)ethan-1-OL involves its interaction with specific molecular targets. The amino and hydroxyl groups allow it to form hydrogen bonds and interact with various enzymes and receptors. These interactions can modulate biological pathways and result in specific physiological effects.
Comparison with Similar Compounds
Similar Compounds
(2S)-2-Amino-2-(2,4,6-trichlorophenyl)ethan-1-OL: The enantiomer of the compound with similar properties but different stereochemistry.
2-Amino-2-(2,4,6-trichlorophenyl)ethanol: Lacks the specific (2R) configuration but shares similar functional groups.
2,4,6-Trichlorophenylalanine: Contains the trichlorophenyl group but has a different overall structure.
Uniqueness
(2R)-2-Amino-2-(2,4,6-trichlorophenyl)ethan-1-OL is unique due to its specific stereochemistry, which can result in different biological activities and interactions compared to its enantiomers and other similar compounds.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
